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Compound of Interest

Compound Name: D-Glucitol dinitrate
CAS No.: 71888-61-4
Cat. No.: B12657316
Get Quote
. J

Part 1: Immediate Safety Directive

STORP. If you have identified dry, pure D-Glucitol dinitrate (Isosorbide dinitrate) in your
inventory that is old, crystallized, or of unknown origin, DO NOT MOVE IT.[1][2]

o Hazard Class: Nitrate Ester (Explosive/Vasodilator).[3]
e Primary Risk: Shock and friction sensitivity (Detonation hazard) when dry. Thermal instability.

o Immediate Action: Secure the area. If the material is dry crystals on a screw-cap thread, do
not attempt to open.[2] Contact your site’s EHS (Environmental Health & Safety) officer
immediately.[2]

Part 2: Technical Hazard Profiling

To manage disposal effectively, you must understand the material's physicochemical state.[2]
D-Glucitol dinitrate is chemically synonymous with Isosorbide Dinitrate (ISDN).[2]
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Property Data Operational Implication

Use for waste manifesting.[1]

CAS Number 87-33-2
[2]
] 1,4:3,6-Dianhydro-D-glucitol Strained bicyclic ring + 2 Nitro
Chemical Structure o )
2,5-dinitrate groups = High Energy.[1][2]
Physical State White crystalline powder High Hazard when pure/dry.[2]

Decomposes to toxic

Stability Thermolabile
gases; explosion risk >150°C.
o Often diluted with Low Hazard if diluted (<20%

Phlegmatization ] ]

Lactose/Mannitol active).[2]

D001 (Ignitable), DO03 Requires specific hazardous
RCRA Code ) .

(Reactive) waste labeling.[2]

Part 3: Stabilization & Pre-Disposal Protocols

Core Principle: Never attempt to dispose of active energetic materials down the drain. The goal
is Phlegmatization (desensitization) to permit safe transport to a licensed incinerator.

Protocol A: Handling Pure/High-Concentration Material

Applicability: Pure substance or concentrations >40%.[1][2]
e PPE Requirements:

Blast shield or sash hood.

o

[¢]

Anti-static apparel (cotton lab coat).[2]

[¢]

Nitrile gloves (double gloved).[2]

o

NO metal spatulas (Spark risk). Use Teflon or wood.

o Desensitization (Wetting):
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o Why: Water or ethanol acts as a heat sink and lubricant, preventing hot-spot formation
during friction.[1][2]

o Step 1: Gently mist the material with Ethanol/Water (50:50) mixture until visibly damp.

o Step 2: If transferring to a waste container, wash the original container with the solvent
and add the rinsate to the waste.

o Step 3: Ensure the waste container contains at least 20% solvent by volume relative to the
solid.

Protocol B: Chemical Destruction (Expert Use Only)

Note: This is NOT a standard disposal method for bulk waste but a decontamination step for
trace residues on glassware.[1]

o Mechanism: Alkaline Hydrolysis (Saponification).
e Reagent: 10% Sodium Hydroxide (NaOH) in Ethanol/Water.

e Procedure: Soak contaminated glassware in the base solution for 24 hours. The base
hydrolyzes the nitrate ester bonds.

e Warning: This reaction is exothermic. Do not use this for bulk quantities (>1g) as heat
generation can trigger detonation.

Part 4: Disposal Workflow & Decision Logic

The following diagram outlines the decision-making process for disposing of D-Glucitol
dinitrate.
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Identify D-Glucitol Dinitrate Waste

Check State & Concentration

Is it Dry / Pure (>40%)?

Yes (Old/Crystallized)

DO NOT MOVE
Secure Area

Is it Diluted (<20%)
or in Solution?

Yes (Fresh)

After EHS Approval

Phlegmatize (Desensitize)
Add 50% EtOH/Water

Package in standard
Solvent/Solid Waste Stream

Package in Static-Dissipative
Container (Keep Wet)

Label as Hazardous Waste
(Flammable/Reactive)

Manifest: RCRA D001/D003
List as 'Isosorbide Dinitrate’

Transfer to Licensed
High-Hazard Incinerator

Click to download full resolution via product page
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Caption: Decision tree for segregating high-hazard pure nitrates from low-hazard diluted forms
prior to vendor handoff.

Part 5: Regulatory & Logistics
1. Waste Labeling
o Chemical Name: Isosorbide Dinitrate (D-Glucitol Dinitrate).[2][3][4][5]

o Constituents: If wetted, list the phlegmatizer (e.qg., "Isosorbide Dinitrate 50%, Ethanol 25%,
Water 25%").[2]

» Hazard Checkboxes: [x] Ignitable [x] Reactive [x] Toxic.

2. Storage Pending Pickup

o Temperature: Store below 25°C. Avoid direct sunlight.
e Segregation: Store away from Reducing Agents (metals, hydrides) and Strong Acids.[2][6]

o Container: Use high-density polyethylene (HDPE) containers. Avoid metal drums or glass
with ground-glass stoppers (friction hazard).[2]

3. Final Destruction

The only acceptable final disposal method for organic nitrates is Incineration in a rotary kiln with
secondary combustion chambers, operated by a permitted TSDF (Treatment, Storage, and
Disposal Facility).[2]

e Do NOT autoclave (explosion risk).

e Do NOT landfill.

References

» National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
CID 6883, Isosorbide Dinitrate.[2] PubChem. Available at: [Link][1][2]

e United States Pharmacopeia (USP).Diluted Isosorbide Dinitrate Monograph.[5] USP-NF.[2]
(Requires Subscription/Login for full text, general safety data accessible via SDS).
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« U.S. Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed and
Characteristic Wastes (D001, D003).[2] EPA.gov. Available at: [Link]

+ Bretherick, L.Bretherick's Handbook of Reactive Chemical Hazards.[2] Elsevier. (Standard
reference for nitrate ester stability).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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